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Compound of Interest

Compound Name:
(S)-tert-Butyl (2-hydroxy-1-

phenylethyl)carbamate

Cat. No.: B040187 Get Quote

In-Depth Technical Guide on (S)-tert-Butyl (2-
hydroxy-1-phenylethyl)carbamate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

(S)-tert-Butyl (2-hydroxy-1-phenylethyl)carbamate, a chiral building block frequently utilized

in organic synthesis. The document details its melting point and solubility characteristics,

outlines the experimental protocols for these determinations, and presents a logical workflow

for its physicochemical characterization.

Core Physicochemical Properties
(S)-tert-Butyl (2-hydroxy-1-phenylethyl)carbamate, also known as BOC-L-Phenylglycinol, is

a white crystalline solid. Its key physical properties are summarized in the table below.
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Property Value Reference

CAS Number 117049-14-6 N/A

Molecular Formula C13H19NO3 N/A

Molecular Weight 237.29 g/mol

Melting Point 136-139 °C

Appearance
White to light yellow

powder/crystal

Water Solubility Insoluble

Note: Quantitative solubility data in common organic solvents such as methanol, ethanol, or

dimethyl sulfoxide (DMSO) is not readily available in the reviewed literature.

Experimental Protocols
Detailed methodologies for determining the melting point and solubility of (S)-tert-Butyl (2-
hydroxy-1-phenylethyl)carbamate are crucial for its application in research and development.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high degree of purity. The capillary method is a standard technique for this

measurement.

Objective: To determine the temperature range over which (S)-tert-Butyl (2-hydroxy-1-
phenylethyl)carbamate transitions from a solid to a liquid.

Methodology:

Sample Preparation: A small amount of the dry, crystalline compound is finely crushed and

packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block or oil bath and a thermometer or an electronic temperature sensor.
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Heating and Observation: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per

minute) as it approaches the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the last crystal melts is recorded as the

completion of melting. The range between these two temperatures is the melting point range.

Solubility Determination
Solubility is a fundamental property that influences a compound's bioavailability and formulation

development. The shake-flask method is a widely accepted technique for determining

equilibrium solubility.

Objective: To determine the concentration of a saturated solution of (S)-tert-Butyl (2-hydroxy-
1-phenylethyl)carbamate in a specific solvent at a given temperature.

Methodology:

Sample Preparation: An excess amount of the solid compound is added to a known volume

of the desired solvent (e.g., water, ethanol, buffer solution) in a sealed flask.

Equilibration: The flask is agitated (e.g., shaken or stirred) at a constant temperature for a

prolonged period (typically 24-72 hours) to ensure that equilibrium is reached between the

dissolved and undissolved solute.

Phase Separation: After equilibration, the undissolved solid is separated from the solution by

centrifugation and/or filtration through a fine-pore filter (e.g., 0.22 µm).

Concentration Analysis: The concentration of the compound in the clear, filtered supernatant

is determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) with UV detection or Mass Spectrometry (MS).

Solubility Calculation: The determined concentration represents the equilibrium solubility of

the compound in that solvent at the specified temperature.

Physicochemical Characterization Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b040187?utm_src=pdf-body
https://www.benchchem.com/product/b040187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


As (S)-tert-Butyl (2-hydroxy-1-phenylethyl)carbamate is primarily a synthetic intermediate, a

specific biological signaling pathway is not applicable. Instead, a logical workflow for its

physicochemical characterization is presented below. This workflow outlines the essential steps

for a comprehensive evaluation of a new batch or synthesized sample of the compound.

Physicochemical Characterization Workflow

Sample Acquisition
(S)-tert-Butyl (2-hydroxy-1-phenylethyl)carbamate

Visual Inspection
(Appearance, Color)

Spectroscopic Analysis
(Structure Confirmation, e.g., NMR, IR)

Chromatographic Analysis
(Purity Confirmation, e.g., HPLC)

Melting Point Determination
(Purity Assessment)

Solubility Screening
(Qualitative in various solvents)

Data Compilation and Reporting

Quantitative Solubility
(Shake-Flask Method)

Click to download full resolution via product page

Physicochemical Characterization Workflow

This diagram illustrates a systematic approach to characterizing (S)-tert-Butyl (2-hydroxy-1-
phenylethyl)carbamate, starting from sample acquisition and proceeding through visual

inspection, determination of physical constants like melting point and solubility, and concluding

with structural and purity confirmation via spectroscopic and chromatographic techniques.
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To cite this document: BenchChem. [(S)-tert-Butyl (2-hydroxy-1-phenylethyl)carbamate
melting point and solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040187#s-tert-butyl-2-hydroxy-1-phenylethyl-
carbamate-melting-point-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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